N-(4-methoxyphenyl)-3,5-dimethyl-4-isoxazolesulfonamide
Description
N-(4-methoxyphenyl)-3,5-dimethyl-4-isoxazolesulfonamide, also known as GSK-J4, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to selectively inhibit the activity of the lysine-specific demethylase 1 (LSD1) enzyme, which is involved in the epigenetic regulation of gene expression.
Scientific Research Applications
Synthesis of Formazan Dyes
Formazans are compounds with azohydrazone groups known for their vivid colors and are used as dyes. The synthesis involves creating a Schiff base from 4-methoxybenzaldehyde and aniline derivatives, which is then treated with diazonium chloride to yield formazan . This compound can serve as a precursor in the synthesis of formazan dyes, which have applications in coloring fabrics and biological stains.
Ligand in Metal Complex Formation
Due to the presence of the azohydrazone group, formazans, including those derived from N-(4-methoxyphenyl)-3,5-dimethyl-4-isoxazolesulfonamide , can act as ligands in metal complex formation . These complexes have potential applications in catalysis, magnetic materials, and as sensors due to their structural and electronic properties.
Analytical Reagents
Formazans are also utilized as analytical reagents. They can indicate redox reactions due to their intense color change when oxidized or reduced . This property is valuable in analytical chemistry for detecting the presence of various ions or molecules in a solution.
Recreational Drug Analysis
Related compounds, such as N-(4-methoxyphenyl)piperazine, have emerged as recreational drugs. Studies on the crystal structures and properties of these compounds aid in the development of detection methods for their use and metabolism in human physiology . By understanding the structural characteristics of N-(4-methoxyphenyl)-3,5-dimethyl-4-isoxazolesulfonamide , similar analytical techniques could be adapted for its detection.
Material Science
The crystallographic study of related compounds provides insights into molecular dimensions and conformations, which are crucial in material science for designing new materials with specific properties . The knowledge gained from these studies can inform the synthesis of novel materials with desired mechanical, electrical, or optical characteristics.
properties
IUPAC Name |
N-(4-methoxyphenyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O4S/c1-8-12(9(2)18-13-8)19(15,16)14-10-4-6-11(17-3)7-5-10/h4-7,14H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USZWEVQJHWPOAD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)NC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-3,5-dimethyl-1,2-oxazole-4-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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